Cas no 2551119-46-9 (1-{1-Chlorospiro[2.3]hexan-1-yl}methanamine)

• Product Name: 1-{1-Chlorospiro[2.3]hexan-1-yl}methanamine
• CAS No: 2551119-46-9
• MF: C₇H₁₂ClN
• MW: 145.629880905151
• CID: 6278328
• PubChem ID: 154814324
• Update Time: 2025-06-08

1-{1-Chlorospiro[2.3]hexan-1-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 1-{1-chlorospiro[2.3]hexan-1-yl}methanamine
• 2551119-46-9
• EN300-26869226
• 1-{1-Chlorospiro[2.3]hexan-1-yl}methanamine

• Inchi： 1S/C7H12ClN/c8-7(5-9)4-6(7)2-1-3-6/h1-5,9H2
• InChI Key： ALNICSISSJPUAH-UHFFFAOYSA-N
• SMILES： ClC1(CN)CC21CCC2

Computed Properties

• Exact Mass: 145.0658271g/mol
• Monoisotopic Mass: 145.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 26Ų

Additional information on 1-{1-Chlorospiro[2.3]hexan-1-yl}methanamine

Professional Introduction to Compound with CAS No. 2551119-46-9 and Product Name: 1-{1-Chlorospiro[2.3]hexan-1-yl}methanamine

1-{1-Chlorospiro[2.3]hexan-1-yl}methanamine, identified by the CAS number 2551119-46-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This spirocyclic amine derivative has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The spirocyclic core, characterized by a carbon-carbon linkage between two heterocyclic rings, introduces a rigid framework that can influence the compound's biological activity and binding properties.

The spiro[2.3]hexane moiety in the molecular structure imparts a distinct three-dimensional conformation, which is crucial for interactions with biological targets such as enzymes and receptors. The presence of a chloro substituent at the 1-position of the spirocyclic ring enhances the electrophilicity of the molecule, making it a versatile intermediate for further functionalization. Additionally, the methylamine side chain at the 1-position provides a nucleophilic site for reactions such as nucleophilic substitution or condensation, enabling diverse synthetic pathways.

In recent years, there has been growing interest in spirocyclic compounds due to their potential to exhibit improved pharmacokinetic properties, including enhanced solubility and metabolic stability. The spiro[2.3]hexane scaffold has been explored in various drug discovery programs, with several derivatives showing promise in preclinical studies. For instance, modifications of this core structure have led to compounds with anti-inflammatory, antiviral, and anticancer activities. The chlorospiro[2.3]hexan-1-yl moiety, in particular, has been investigated for its ability to modulate enzyme activity through selective binding interactions.

The chemical synthesis of 1-{1-Chlorospiro[2.3]hexan-1-yl}methanamine involves multi-step organic transformations that highlight the compound's synthetic utility. Key steps include the formation of the spirocyclic core through intramolecular cyclization reactions, followed by functional group manipulations such as chlorination and amination. Advanced synthetic techniques, including transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and regioselectivity in these processes.

From a biological perspective, the amine functionality in 1-{1-Chlorospiro[2.3]hexan-1-yl}methanamine suggests potential interactions with biologically relevant targets. Amines are well-known pharmacophores that can engage in hydrogen bonding and ionic interactions with proteins and nucleic acids. The spirocyclic structure further confers unique spatial constraints that can fine-tune binding affinities and selectivity. Preliminary computational studies have indicated that this compound may exhibit binding affinity to certain enzyme families involved in metabolic pathways, making it a candidate for further investigation as a lead compound.

The versatility of 1-{1-Chlorospiro[2.3]hexan-1-yl}methanamine as a building block has also been recognized in medicinal chemistry research. By modifying the substituents on the spirocyclic ring or extending the side chains, chemists can generate libraries of derivatives with tailored properties. Such structural diversification is essential for optimizing drug-like characteristics such as potency, selectivity, and pharmacokinetic profiles. High-throughput screening (HTS) techniques combined with structure-activity relationship (SAR) studies have been instrumental in identifying promising analogs for further development.

Recent advancements in analytical chemistry have enabled detailed characterization of 1-{1-Chlorospiro[2.3]hexan-1-yl}methanamine, providing insights into its physicochemical properties and stability under various conditions. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its molecular structure and confirm its identity. These analytical methods are critical for ensuring the purity and consistency of the compound during synthesis and formulation.

The potential applications of spirocyclic amine derivatives extend beyond traditional pharmaceuticals into other areas such as agrochemicals and materials science. The unique structural motifs present in these compounds make them attractive candidates for designing novel materials with specific functionalities. For example, spirocyclic structures have been incorporated into organic semiconductors and luminescent materials due to their ability to exhibit distinct electronic and optical properties.

In conclusion,1-{1-Chlorospiro[2.3]hexan-1-yl}methanamine (CAS No. 2551119-46-9) represents a fascinating compound with significant potential in drug discovery and materials science. Its unique structural features, including the spiro[2.3]hexane core and chloro substituent, make it a valuable intermediate for synthetic chemistry applications. Ongoing research continues to explore its biological activity and synthetic utility, paving the way for new therapeutic interventions and advanced materials.